1-{[(3-benzyl-4-methyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-L-proline

• Molecular Formula: C24H23NO6
• Molecular Weight: 421.4 g/mol
• IUPAC Name: (2S)-1-[2-(3-benzyl-4-methyl-2-oxochromen-7-yl)oxyacetyl]pyrrolidine-2-carboxylic acid
• InChI: InChI=1S/C24H23NO6/c1-15-18-10-9-17(30-14-22(26)25-11-5-8-20(25)23(27)28)13-21(18)31-24(29)19(15)12-16-6-3-2-4-7-16/h2-4,6-7,9-10,13,20H,5,8,11-12,14H2,1H3,(H,27,28)/t20-/m0/s1
• InChI Key: ZXKZWCICKGRYPF-FQEVSTJZSA-N
• Isomeric SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)N3CCC[C@H]3C(=O)O)CC4=CC=CC=C4
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC(=O)N3CCCC3C(=O)O)CC4=CC=CC=C4

Description

1-{2-[(3-BENZYL-4-METHYL-2-OXO-2H-CHROMEN-7-YL)OXY]ACETYL}PYRROLIDINE-2-CARBOXYLIC ACID is a complex organic compound that belongs to the class of coumarin derivatives. Coumarins are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications. This particular compound features a pyrrolidine ring, which is a common scaffold in drug discovery due to its versatile chemical properties.

Preparation Methods

The synthesis of 1-{2-[(3-BENZYL-4-METHYL-2-OXO-2H-CHROMEN-7-YL)OXY]ACETYL}PYRROLIDINE-2-CARBOXYLIC ACID typically involves multiple steps, starting with the preparation of the coumarin core. One common method involves the alkylation of 7-hydroxy-4-methyl coumarin with propargyl bromide in the presence of anhydrous potassium carbonate . The resulting intermediate is then reacted with various reagents to introduce the pyrrolidine moiety. Industrial production methods may involve optimization of these steps to improve yield and scalability.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The presence of the coumarin core allows for oxidation reactions, which can be catalyzed by agents such as potassium permanganate.

Reduction: Reduction reactions can be performed using reagents like sodium borohydride to modify the carbonyl groups.

Substitution: The benzyl group can be substituted with other functional groups using nucleophilic substitution reactions. Common reagents and conditions for these reactions include organic solvents like acetone and catalysts such as anhydrous potassium carbonate. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor due to its coumarin core.

Medicine: Explored for its anti-inflammatory and antimicrobial properties.

Industry: Utilized in the development of new materials with specific chemical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. The coumarin core is known to inhibit enzymes such as oxidoreductases, which play a role in various biological processes . The pyrrolidine ring enhances the compound’s binding affinity to these targets, thereby increasing its potency. The exact pathways involved depend on the specific application and target enzyme.

Comparison with Similar Compounds

Similar compounds include other coumarin derivatives such as:

Warfarin: A well-known anticoagulant.

Dicoumarol: Another anticoagulant with a similar structure.

4-Methylumbelliferone: Used in biochemical assays. Compared to these compounds, 1-{2-[(3-BENZYL-4-METHYL-2-OXO-2H-CHROMEN-7-YL)OXY]ACETYL}PYRROLIDINE-2-CARBOXYLIC ACID features a unique combination of the coumarin core and pyrrolidine ring, which may confer distinct biological activities and chemical properties.